Cas no 2227796-62-3 (rac-tert-butyl (3R,4S)-3-hydroxy-4-(1-methyl-1H-imidazol-2-yl)methylpyrrolidine-1-carboxylate)

• Product Name: rac-tert-butyl (3R,4S)-3-hydroxy-4-(1-methyl-1H-imidazol-2-yl)methylpyrrolidine-1-carboxylate
• CAS No: 2227796-62-3
• MF: C₁₄H₂₃N₃O₃
• MW: 281.35072350502
• CID: 6386033
• PubChem ID: 165760869
• Update Time: 2025-08-02

rac-tert-butyl (3R,4S)-3-hydroxy-4-(1-methyl-1H-imidazol-2-yl)methylpyrrolidine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• rac-tert-butyl (3R,4S)-3-hydroxy-4-(1-methyl-1H-imidazol-2-yl)methylpyrrolidine-1-carboxylate
• rac-tert-butyl (3R,4S)-3-hydroxy-4-[(1-methyl-1H-imidazol-2-yl)methyl]pyrrolidine-1-carboxylate
• EN300-1637282
• 2227796-62-3

• Inchi： 1S/C14H23N3O3/c1-14(2,3)20-13(19)17-8-10(11(18)9-17)7-12-15-5-6-16(12)4/h5-6,10-11,18H,7-9H2,1-4H3/t10-,11-/m1/s1
• InChI Key： NXCWZJINXNZWKP-GHMZBOCLSA-N
• SMILES： O[C@@H]1CN(C(=O)OC(C)(C)C)C[C@H]1CC1=NC=CN1C

Computed Properties

• Exact Mass: 281.17394160g/mol
• Monoisotopic Mass: 281.17394160g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 20
• Rotatable Bond Count: 4
• Complexity: 356
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.6
• Topological Polar Surface Area: 67.6Ų

Additional information on rac-tert-butyl (3R,4S)-3-hydroxy-4-(1-methyl-1H-imidazol-2-yl)methylpyrrolidine-1-carboxylate

Rac-Tert-Butyl (3R,4S)-3-Hydroxy-4-(1-Methyl-1H-Imidazol-2-Yl)Methylpyrrolidine-1-Carboxylate: A Comprehensive Overview

Rac-Tert-butyl (3R,4S)-3-hydroxy-4-(1-methyl-1H-imidazol-2-yl)methylpyrrolidine-1-carboxylate, also known by its CAS number CAS No. 2227796-62-3, is a complex organic compound with significant potential in various fields of chemistry and pharmacology. This compound has garnered attention due to its unique structural features and promising applications in drug development and related research areas.

The molecular structure of this compound is characterized by a pyrrolidine ring system, which serves as the central framework. The pyrrolidine ring is substituted with a hydroxyl group at the 3-position and a methyl group attached to an imidazole ring at the 4-position. Additionally, the compound features a tert-butyl ester group at the 1-position of the pyrrolidine ring. These structural elements contribute to the compound's stereochemistry and functional properties.

Recent studies have highlighted the importance of stereochemistry in determining the biological activity of such compounds. The specific stereochemistry of this compound, denoted as (3R,4S), plays a crucial role in its interactions with biological targets. Researchers have demonstrated that this configuration enhances the compound's ability to bind to specific receptors, making it a valuable candidate for drug design.

In terms of synthesis, this compound can be prepared through a multi-step process involving advanced organic chemistry techniques such as nucleophilic substitution, oxidation, and stereoselective synthesis. The use of chiral auxiliary agents has been particularly effective in achieving the desired stereochemistry during the synthesis process.

The applications of this compound are diverse and span across various domains. In pharmacology, it has shown potential as a lead compound for developing new drugs targeting specific diseases such as cancer and neurodegenerative disorders. Its ability to modulate key cellular pathways makes it an attractive candidate for further research and development.

Recent advancements in computational chemistry have enabled researchers to predict the bioavailability and pharmacokinetic properties of this compound more accurately. Molecular docking studies have revealed that it exhibits strong binding affinity to several therapeutic targets, further underscoring its potential in drug discovery.

In conclusion, rac-tert-butyl (3R,4S)-3-hydroxy-4-(1-methyl-1H-imidazol-2-yl)methylpyrrolidine-1-carboxylate is a versatile compound with significant implications in modern chemistry and pharmacology. Its unique structure, stereochemistry, and functional groups make it an invaluable tool for researchers working on innovative drug development strategies.